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Introduction

Furoin (C10HsQa4), also known as 1,2-di(furan-2-yl)-2-hydroxyethanone, is an organic
compound that serves as a valuable intermediate in organic synthesis and holds potential in
medicinal chemistry and materials science.[1] Its structure, featuring two furan rings, imparts
unique reactivity, making it a key building block for the synthesis of various heterocyclic
compounds and more complex molecules.[1][2] This technical guide provides a comprehensive
overview of the physical and chemical properties of furoin, complete with experimental
protocols and data presented for ease of reference.

Core Physical and Chemical Properties

The fundamental properties of furoin are summarized in the tables below, providing a clear
and concise reference for laboratory use.

General and Physical Properties
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Property Value Source(s)
Molecular Formula C10HsOa [1103114]
Molecular Weight 192.17 g/mol [1][3]
Off-white to brown powder,
light yellow to light brown
Appearance ) [11[4]15]16]
amorphous powder, or bright
brown needle-like crystals.
Melting Point 134-141 °C [L1[3141[7]
. . 248.14 °C (rough estimate) to
Boiling Point [4107118]
306.8 °C at 760 mmHg
Flash Point 139.4 °C [4107118]
) 1.0825 g/cm3 (rough estimate)
Density [4107]
to 1.32 g/cm3
0.0000249 mmHg to 0.000328
Vapor Pressure [3114]
mmHg at 25°C
pKa 11.62 + 0.20 (Predicted) [41[6]
Solubility Profile
Solvent Solubility Source(s)
Slightly soluble in hot water,
Water ) ] [3][4]18]
insoluble in cold water.
Soluble in hot alcohol and
Alcohols [31141[8]
methanol.
Ether Soluble. [31141[8]
Soluble (0.25g/10 mL, clear,
Acetone colorless to deep brown- [4][6]
yellow).
DMSO Soluble. 9]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.chemimpex.com/products/29982
https://pubchem.ncbi.nlm.nih.gov/compound/Furoin
https://www.chembk.com/en/chem/Furoin
https://www.chemimpex.com/products/29982
https://pubchem.ncbi.nlm.nih.gov/compound/Furoin
https://www.chemimpex.com/products/29982
https://www.chembk.com/en/chem/Furoin
https://m.chemicalbook.com/ProductChemicalPropertiesCB0164010_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0164010_EN.htm
https://www.chemimpex.com/products/29982
https://pubchem.ncbi.nlm.nih.gov/compound/Furoin
https://www.chembk.com/en/chem/Furoin
https://www.guidechem.com/dictionary/en/552-86-3.html
https://www.chembk.com/en/chem/Furoin
https://www.guidechem.com/dictionary/en/552-86-3.html
https://www.echemi.com/products/pid_Seven44166-22-furoin.html
https://www.chembk.com/en/chem/Furoin
https://www.guidechem.com/dictionary/en/552-86-3.html
https://www.echemi.com/products/pid_Seven44166-22-furoin.html
https://www.chembk.com/en/chem/Furoin
https://www.guidechem.com/dictionary/en/552-86-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Furoin
https://www.chembk.com/en/chem/Furoin
https://www.chembk.com/en/chem/Furoin
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0164010_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Furoin
https://www.chembk.com/en/chem/Furoin
https://www.echemi.com/products/pid_Seven44166-22-furoin.html
https://pubchem.ncbi.nlm.nih.gov/compound/Furoin
https://www.chembk.com/en/chem/Furoin
https://www.echemi.com/products/pid_Seven44166-22-furoin.html
https://pubchem.ncbi.nlm.nih.gov/compound/Furoin
https://www.chembk.com/en/chem/Furoin
https://www.echemi.com/products/pid_Seven44166-22-furoin.html
https://www.chembk.com/en/chem/Furoin
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0164010_EN.htm
https://www.medkoo.com/products/22461
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Furoin's solubility is influenced by the polarity of the furan rings. It is generally more soluble in

polar organic solvents.[10] As with many organic compounds, its solubility tends to increase

with temperature.[10]

Spectral Data

The spectral characteristics of furoin are crucial for its identification and characterization.

Spectroscopic Data Summary

Technique

Key Data Points

Source(s)

1H NMR

(400 MHz, CDCls): & 4.19 (br
s, 1H, CHOH), 5.80 (s, 1H,

CHOH), 6.35, 6.40, 6.54, 7.25,

7.37,7.61 (m, 6H, furan ring
H).

[11]

13C NMR

Data available.

[3]

IR: 15811 (Sadtler Research
Laboratories IR Grating
Collection). Key stretches
include C=0 and O-H.

[31112]

UV-Vis

UV: 5543 (Sadtler Research
Laboratories Spectral

Collection).

[3112]

Mass Spec (GC-MS)

m/z Top Peak: 97, m/z 2nd
Highest: 95, m/z 3rd Highest:
39.

[3]

Experimental Protocols
Synthesis of Furoin via Benzoin Condensation

Furoin is typically synthesized from furfural through a benzoin condensation reaction.[13][14]

This reaction can be catalyzed by cyanide ions or, in a biomimetic approach, by thiamine

(Vitamin B1).[13][14][15]
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Materials:

Furfural

Ethanol (95%)

Thiamine hydrochloride (Vitamin B1)[15][16]

Sodium hydroxide (NaOH) solution (~2.0 M)[16] or Potassium Cyanide (KCN)[5][6]

Deionized water

Procedure (Thiamine-catalyzed):[15][16]

Dissolve thiamine hydrochloride in a mixture of 95% ethanol and water in a round-bottom
flask equipped with a magnetic stir bar.

o Slowly add the NaOH solution dropwise to the stirring thiamine solution until a pale yellow
color persists.

o Add furfural to the reaction mixture.

» Seal the flask and allow the reaction to stir at a controlled temperature (e.g., 60°C) for a
specified time (e.g., 1 hour).[15] The reaction progress can be monitored by the precipitation
of the furoin product.

* |solate the crude product by vacuum filtration.

» Wash the collected solid with water and then with cold ethanol to remove unreacted starting
materials and byproducts.

» Purify the crude furoin by recrystallization from a suitable solvent, such as ethanol.[5][6]
e Dry the purified furoin crystals under vacuum.

Safety Precautions: Furfural is a hazardous chemical and should be handled in a well-
ventilated fume hood. Potassium cyanide is highly toxic and should be handled with extreme
care by trained personnel.
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Characterization Methods

Melting Point Determination: The melting point of the purified furoin is determined using a
standard melting point apparatus. The observed melting point range is compared with the
literature values to assess purity.[15]

Infrared (IR) Spectroscopy: An IR spectrum of the furoin product is obtained using an FTIR
spectrometer, typically as a KBr pellet or using an ATR accessory.[11] The presence of
characteristic absorption bands for the hydroxyl (-OH) and carbonyl (C=0) functional groups
confirms the product's identity.[17][18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded on
an NMR spectrometer using a deuterated solvent such as CDClIs or DMSO-de.[11][19] The
chemical shifts, splitting patterns, and integration of the peaks are analyzed to confirm the
molecular structure of furoin.[20][21]

Experimental Workflow and Logical Relationships

The general workflow for the synthesis and characterization of furoin can be visualized as
follows:

Synthesis Characterization

Ethanol/Water NMR Spectroscopy

A

Purification

A
i~
Thiamine or KCN BenzoinCo@H>| Vacuum Filtration |—>| Recrystallization I >| IR Spectroscopy
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© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1674284?utm_src=pdf-body
https://xuebao.jlict.edu.cn/EN/abstract/abstract575.shtml
https://www.benchchem.com/product/b1674284?utm_src=pdf-body
https://www.rsc.org/suppdata/c5/gc/c5gc01648g/c5gc01648g1.pdf
https://www.chegg.com/homework-help/questions-and-answers/label-ir-spectrum-furoin-identifying-key-stretching-frequencies-q69960902
https://www.chegg.com/homework-help/questions-and-answers/attach-ir-spectrum-furoin-identify-significant-features-spectrum-assigning-key-absorption--q122579656
https://www.rsc.org/suppdata/c5/gc/c5gc01648g/c5gc01648g1.pdf
https://www.chemicalbook.com/SpectrumEN_552-86-3_1HNMR.htm
https://www.benchchem.com/product/b1674284?utm_src=pdf-body
https://www.chegg.com/homework-help/questions-and-answers/help-interpret-furoin-acetate-h-nmr-spectrum-h-nmr-spectrum-compound-furoin-acetate-provid-q32717367
https://www.bartleby.com/questions-and-answers/typical-nmr-for-furoin-please-label-peaks-shifts-and-jnt/6e1cf5c1-fc7c-4d2b-9c70-f129f6aa4d0c
https://www.benchchem.com/product/b1674284?utm_src=pdf-body
https://www.benchchem.com/product/b1674284?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for the synthesis, purification, and characterization of furoin.

Applications in Research and Development
Furoin's versatile chemical nature makes it a valuable compound in several areas of research:
o Organic Synthesis: It serves as a precursor for the synthesis of other furan derivatives and

more complex heterocyclic compounds, such as pyrazines and tetrasubstituted pyrroles.[1]
[2][14]

o Medicinal Chemistry: Furoin and its derivatives have been investigated for potential
biological activities, including antimicrobial and anticancer properties.[12]

o Materials Science: It can be used as a building block for the creation of furan-based
polymers, which are of interest for their potential biodegradability and thermal stability.[1]

o Analytical Chemistry: Furoin has been employed as a fluorogenic reagent for the sensitive
determination of guanidines in liquid chromatography.[5][6]

o Photochemistry: Its structure makes it a candidate for studies involving photochemical
reactions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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